Cas no 2034324-38-2 (N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide)

• Product Name: N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide
• CAS No: 2034324-38-2
• MF: C₂₀H₃₀N₂O₂
• MW: 330.4644
• CID: 5350229
• Update Time: 2025-10-29

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-3-phenylpropanamide
• 3-phenyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)propanamide
• N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide

• Inchi： 1S/C20H30N2O2/c23-20(7-6-17-4-2-1-3-5-17)21-16-18-8-12-22(13-9-18)19-10-14-24-15-11-19/h1-5,18-19H,6-16H2,(H,21,23)
• InChI Key： ROSUVBDNXINGNY-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])C(C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 368
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide (CAS No. 2034324-38-2): A Comprehensive Overview

N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide (CAS No. 2034324-38-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways and receptors. This article aims to provide a detailed overview of the compound, including its chemical structure, pharmacological properties, and recent advancements in its research and development.

The chemical structure of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide is composed of a piperidine ring attached to a phenylpropanamide moiety through a methylene bridge. The presence of the oxan (tetrahydro-2H-pyran) group adds complexity and specificity to the molecule, influencing its interactions with biological targets. The compound's molecular formula is C₁₉H₂₉NO₃, and its molecular weight is approximately 315.43 g/mol.

In recent years, N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide has been extensively studied for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that this compound can selectively bind to specific GPCRs, thereby modulating their activity and potentially offering therapeutic benefits in conditions such as pain management, neurodegenerative disorders, and inflammatory diseases.

One of the notable features of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide is its high selectivity and potency. Studies have demonstrated that it can effectively bind to GPCRs with high affinity, leading to significant functional responses in cellular assays. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, making it a promising candidate for central nervous system (CNS) disorders.

The pharmacokinetic properties of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In addition to its pharmacological properties, N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide has been explored for its potential as a lead compound in drug discovery programs. Researchers have used this molecule as a starting point to develop analogs with enhanced potency and selectivity. Structure-based drug design approaches have been employed to optimize the compound's binding affinity and pharmacokinetic properties. These efforts have led to the identification of several promising derivatives that are currently being evaluated in preclinical studies.

The clinical potential of N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}-3-phenylpropanamide is further supported by its activity in various disease models. For instance, studies have shown that the compound can reduce pain sensitivity in animal models of neuropathic pain. It has also been found to exhibit neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. These findings highlight the broad therapeutic potential of the compound across multiple disease areas.

In conclusion, N-{[1-(oxan-4-yl)piperidin-4-y l)methyl]-3 - phen yl pro pan amide (CAS No. 2034324 - 38 - 2) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical trials and ultimately benefiting patients with various medical conditions.